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inhibitors

  • N-(2-methyl-2S-hydroxy-ethyl)arachidonoylamide
    N-(2-methyl-2S-hydroxy-ethyl)arachidonoylamide
    • Cat. No.:
    • B1662689
    • CAS No.:
    • Molecular Formula:
    • C23H39NO2
    • Molecular Weight:
    • 361.6 g/mol
    Description
    S-2 methanandamide is the second most potent CB1 receptor agonist in the methanandamide series. It has a Ki value of 26 nM for the CB1 receptor. S-2 methanandamide is also less prone to FAAH inactivation and inh...
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  • MK-2894
    MK-2894
    • Cat. No.:
    • B1662794
    • CAS No.:
    • 1006036-87-8
    • Molecular Formula:
    • C25H22F3NO3S
    • Molecular Weight:
    • 473.5 g/mol
    Description
    MK-2894 is a highly potent and selective second generation EP4 antagonist.IC50 value:Target: EP4MK-2894 exhibits favorable pharmacokinetic profile in a number of preclinical species and potent anti-inflammatory ...
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  • Tiagabine
    Tiagabine
    • Cat. No.:
    • B1662831
    • CAS No.:
    • 115103-54-3
    • Molecular Formula:
    • C20H25NO2S2
    • Molecular Weight:
    • 375.6 g/mol
    Description
    Tiagabine is a piperidinemonocarboxylic acid that is (R)-nipecotic acid in which the hydrogen attached to the nitrogen has been replaced by a 1,1-bis(3-methyl-2-thienyl)but-1-en-4-yl group. A GABA reuptake inhib...
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  • 7-hydroxy-PIPAT maleate
    7-hydroxy-PIPAT maleate
    • Cat. No.:
    • B1662934
    • CAS No.:
    • 200722-46-9
    • Molecular Formula:
    • C20H26INO5
    • Molecular Weight:
    • 487.3 g/mol
    Description
    2-{[(2E)-3-iodoprop-2-en-1-yl](propyl)amino}tetralin-7-ol maleate is a maleate salt obtained by reaction of 2-{[(2E)-3-iodoprop-2-en-1-yl](propyl)amino}tetralin-7-ol with one equivalent of maleic acid. This liga...
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  • HA-100 dihydrochloride
    HA-100 dihydrochloride
    • Cat. No.:
    • B1662385
    • CAS No.:
    • 210297-47-5
    • Molecular Formula:
    • C13H17Cl2N3O2S
    • Molecular Weight:
    • 350.3 g/mol
    Description
    HA-100 is an isoquinoline compound with an added piperazinylsulfonyl group that acts as an inhibitor of protein kinases (PKs), including PKA, PKC, and PKG (IC50s = 8, 12, and 4 µM, respectively). It less effecti...
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  • SB 268262
    SB 268262
    • Cat. No.:
    • B1662359
    • CAS No.:
    • 217438-17-0
    • Molecular Formula:
    • C18H15N3O4S2
    • Molecular Weight:
    • 401.5 g/mol
    Description
    Selective non-peptide CGRP1 antagonist. Inhibits [125I]CGRP binding and CGRP-activated adenylyl cyclase stimulation in SK-N-MC cell membranes (IC50 values are 0.24 and 0.83 nM respectively)....
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  • Ceftaroline fosamil acetate
    Ceftaroline fosamil acetate
    • Cat. No.:
    • B1662113
    • CAS No.:
    • 400827-46-5
    • Molecular Formula:
    • C24H25N8O10PS4
    • Molecular Weight:
    • 744.7 g/mol
    Description
    Ceftaroline Fosamil Acetate is the acetic acid salt form of ceftaroline fosamil, an N-phosphono type prodrug of the fifth-generation cephalosporin derivative ceftaroline with antibacterial activity. Ceftaroline ...
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  • N-(3,5-dichloro-2-methoxyphenyl)-4-methoxy-3-piperazin-1-ylbenzenesulfonamide;hydrochloride
    N-(3,5-dichloro-2-methoxyphenyl)-4-methoxy-3-piperazin-...
    • Cat. No.:
    • B1663417
    • CAS No.:
    • 402713-81-9
    • Molecular Formula:
    • C18H22Cl3N3O4S
    • Molecular Weight:
    • 482.8 g/mol
    Description
    SB-399885 is an antagonist of the serotonin (5-HT) receptor subtype 5-HT6 (Ki = 0.72 nM). It is greater than 200-fold selective for 5-HT6 receptors over a panel of receptors, ion channels, and enzymes at 10 µM. ...
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  • GSK-3 Inhibitor II
    GSK-3 Inhibitor II
    • Cat. No.:
    • B1663020
    • CAS No.:
    • 478482-75-6
    • Molecular Formula:
    • C14H10IN3OS
    • Molecular Weight:
    • 395.22 g/mol
    Description
    2-[(3-iodophenyl)methylthio]-5-pyridin-4-yl-1,3,4-oxadiazole is an aryl sulfide.
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  • Dehydroequol diacetate
    Dehydroequol diacetate
    • Cat. No.:
    • B1663127
    • CAS No.:
    • 81267-66-5
    • Molecular Formula:
    • C19H16O5
    • Molecular Weight:
    • 324.3 g/mol
    Description
    Prodrug of phenoxodiol;  High Quality Biochemicals for Research Uses
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